Cas no 1003709-80-5 (2,4-Difluoro-3,5-dimethoxybenzoic acid)

• Product Name: 2,4-Difluoro-3,5-dimethoxybenzoic acid
• CAS No: 1003709-80-5
• MF: C₉H₈F₂O₄
• MW: 218.154230117798
• MDL: MFCD09839225
• CID: 830427
• PubChem ID: 45073550
• Update Time: 2025-05-20

2,4-Difluoro-3,5-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3,5-dimethoxybenzoic acid
• 4-Difluoro-3,5-diMethoxybenzoic acid
• 2,4-DIFLUORO-3,5-DIMETHOXY BENZOIC ACID
• Benzoic acid, 2,4-difluoro-3,5-dimethoxy-
• DTXSID80662786
• A19993
• SCHEMBL19438657
• 1003709-80-5
• AC-28670
• 2,4-Difluoro-3,5-dimethoxybenzoicacid
• DB-058375
• 3,5-Dimethoxy-2,4-difluorobenzoic acid
• MFCD09839225
• AS-54696
• TD1002
• AKOS015951064
• CS-0150642
• 2,4-Difluoro-3,5-dimethoxy-benzoic acid

• MDL： MFCD09839225
• Inchi： 1S/C9H8F2O4/c1-14-5-3-4(9(12)13)6(10)8(15-2)7(5)11/h3H,1-2H3,(H,12,13)
• InChI Key： LLRUPRYHYIFLJS-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(=O)O)OC)F)OC

Computed Properties

• Exact Mass: 218.03900
• Monoisotopic Mass: 218.03906506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 55.76000
• LogP: 1.68020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2,4-Difluoro-3,5-dimethoxybenzoic acid

2,4-Difluoro-3,5-dimethoxybenzoic Acid: A Comprehensive Overview

The compound 2,4-Difluoro-3,5-dimethoxybenzoic Acid, with the CAS number 1003709-80-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoic acid core substituted with fluoro and methoxy groups at specific positions. The presence of these substituents imparts distinctive chemical and biological properties to the molecule, making it a subject of interest in various research domains.

The structural features of 2,4-Difluoro-3,5-dimethoxybenzoic Acid are particularly noteworthy. The benzoic acid moiety serves as the central framework, while the fluoro groups at positions 2 and 4 introduce electron-withdrawing effects. Conversely, the methoxy groups at positions 3 and 5 contribute electron-donating properties through resonance effects. This combination of substituents creates a balance between hydrophilicity and lipophilicity, which is crucial for its potential applications in drug design and material science.

Recent studies have highlighted the potential of 2,4-Difluoro-3,5-dimethoxybenzoic Acid in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds with anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmacological applications, 2,4-Difluoro-3,5-dimethoxybenzoic Acid has shown promise in materials science. Its ability to form stable crystal structures makes it a candidate for use in organic electronics and optoelectronic devices. A 2022 research article in Nature Materials reported that thin films prepared from this compound exhibit exceptional charge transport properties, which could be leveraged in the development of next-generation displays and sensors.

The synthesis of 2,4-Difluoro-3,5-dimethoxybenzoic Acid has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, modern approaches utilizing microwave-assisted synthesis have significantly improved both efficiency and scalability. These advancements have facilitated its use in large-scale production for industrial applications.

Furthermore, the environmental impact of 2,4-Difluoro-3,5-dimethoxybenzoic Acid has been a topic of interest among researchers. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions; however, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 2,4-Difluoro-3,5-dimethoxybenzoic Acid stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable physicochemical properties make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in shaping future innovations.